![molecular formula C13H15NO2 B1629907 1-(2-methylpropyl)-1H-indole-3-carboxylic acid CAS No. 739365-10-7](/img/structure/B1629907.png)
1-(2-methylpropyl)-1H-indole-3-carboxylic acid
Overview
Description
1-(2-methylpropyl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Carboxylation and Derivative Formation : A study by Nemoto et al. (2016) explains the carboxylation of various indoles to form 1-substituted indole-3-carboxylic acids. This process is significant for synthesizing various derivatives of indoles, including 1-(2-methylpropyl)-1H-indole-3-carboxylic acid (Nemoto et al., 2016).
Interactions with Metal Ions : Dendrinou-Samara et al. (1998) explored the interaction of anti-inflammatory drugs with metal ions, which includes compounds similar to this compound. These interactions are crucial for understanding the compound's potential in medicinal chemistry (Dendrinou-Samara et al., 1998).
Chemical Processes and Applications
Electrochemical Oxidation : Hu and Dryhurst (1993) investigated the electrochemical oxidation of indole-3-acetic acid, revealing complex reactions that could be relevant for understanding similar processes in compounds like this compound (Hu & Dryhurst, 1993).
Fused Ring Construction : Yamashita et al. (2009) focused on the synthesis of tetrasubstituted carbazoles through palladium-catalyzed oxidative coupling, a method potentially applicable to this compound derivatives (Yamashita et al., 2009).
Medicinal Chemistry and Pharmacology
- NMDA Receptor Antagonism : Baron et al. (2005) synthesized derivatives of indole-2-carboxylic acid as potent selective glycine-site NMDA receptor antagonists, suggesting potential neurological applications for related compounds (Baron et al., 2005).
Analytical Chemistry
- Phytohormones Analysis : Schmelz et al. (2003) developed methods for analyzing phytohormones, including indole-3-acetic acid, which could be adapted for compounds like this compound (Schmelz et al., 2003).
Fluorescence and Optical Properties
- Fluorescence Studies : Queiroz et al. (2007) synthesized methyl 3-arylindole-2-carboxylates, demonstrating fluorescence properties in different solvents. Such properties might be relevant for similar compounds like this compound (Queiroz et al., 2007).
Properties
IUPAC Name |
1-(2-methylpropyl)indole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-9(2)7-14-8-11(13(15)16)10-5-3-4-6-12(10)14/h3-6,8-9H,7H2,1-2H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIWSUEFMFADENR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=C(C2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90630532 | |
Record name | 1-(2-Methylpropyl)-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90630532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
739365-10-7 | |
Record name | 1-(2-Methylpropyl)-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90630532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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